1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine
Overview
Description
1-(2-Methylpyrimidin-4-yl)-1H-pyrazol-3-amine (MPPA) is a heterocyclic compound that is found in various natural sources. It is a versatile compound with potential applications in a wide range of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. MPPA is a useful reagent for the synthesis of a variety of compounds, and its reactivity and solubility make it an attractive target for laboratory experiments. In addition, MPPA has been studied for its potential therapeutic and pharmacological effects, as well as its ability to interact with other compounds.
Scientific Research Applications
1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine has been studied for a variety of scientific applications, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine has been studied for its potential therapeutic and pharmacological effects. In biochemistry, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine has been studied for its ability to interact with other compounds, and its reactivity and solubility make it an attractive target for laboratory experiments. In pharmacology, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine has been studied for its potential to act as a drug target and its ability to interact with other drugs.
Mechanism of Action
The exact mechanism of action of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine is not yet fully understood. However, it is believed that 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine binds to certain receptors in the body, which then triggers a biochemical reaction. This biochemical reaction can lead to a variety of physiological effects, depending on the target receptor and the concentration of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine are still being studied. However, it is believed that 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine can act as an agonist or antagonist for certain receptors, which can lead to a variety of biochemical and physiological effects. For example, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine has been studied for its ability to act as an agonist for the serotonin receptor, which can lead to increased serotonin levels in the brain and thus an antidepressant effect.
Advantages and Limitations for Lab Experiments
1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine is a versatile compound with potential applications in a wide range of scientific fields. Its reactivity and solubility make it an attractive target for laboratory experiments, and its low cost and ease of synthesis make it an ideal compound for laboratory experiments. However, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine is not without its limitations. Its reactivity and solubility can make it difficult to control the concentration of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine in a laboratory setting, and its potential toxicity makes it a potential hazard in the laboratory.
Future Directions
The potential applications of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine are still being studied, and there are a number of potential future directions for research. For example, further research could be conducted on the biochemical and physiological effects of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine, as well as its potential therapeutic and pharmacological effects. In addition, further research could be conducted on the synthesis methods of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine, as well as its potential interactions with other compounds. Finally, further research could be conducted on the potential toxicity of 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine, as well as its potential to act as a drug target.
Synthesis Methods
1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine can be synthesized through a variety of methods, including the Biginelli reaction, the Mannich reaction, and the Knoevenagel condensation. The Biginelli reaction involves the condensation of aldehyde, urea, and an organic acid in the presence of an acid catalyst, while the Mannich reaction involves the condensation of an aldehyde, an amine, and an acid to form a Schiff base. The Knoevenagel condensation involves the condensation of aldehyde and an amine in the presence of an acid catalyst. All three methods are efficient and cost-effective, and can be used to synthesize 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine involves the reaction of 2-methyl-4-chloropyrimidine with hydrazine hydrate to form 2-methylpyrimidin-4-yl hydrazine. This intermediate is then reacted with ethyl acetoacetate to form 1-(2-methylpyrimidin-4-yl)-3-oxobutan-1-amine, which is subsequently reduced with sodium borohydride to yield the final product, 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine.", "Starting Materials": ["2-methyl-4-chloropyrimidine", "hydrazine hydrate", "ethyl acetoacetate", "sodium borohydride"], "Reaction": ["Step 1: React 2-methyl-4-chloropyrimidine with hydrazine hydrate in ethanol at reflux temperature to form 2-methylpyrimidin-4-yl hydrazine.", "Step 2: Add ethyl acetoacetate to the reaction mixture and heat at reflux temperature for several hours to form 1-(2-methylpyrimidin-4-yl)-3-oxobutan-1-amine.", "Step 3: Cool the reaction mixture and add sodium borohydride to reduce the ketone group to an amine group, yielding 1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine.", "Step 4: Purify the product by recrystallization or column chromatography."] } | |
CAS RN |
1342138-19-5 |
Product Name |
1-(2-methylpyrimidin-4-yl)-1H-pyrazol-3-amine |
Molecular Formula |
C8H9N5 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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